Cas no 195447-36-0 (N-(2,2,2-trifluoroethyl)-2-propanamine hydrochloride)

• Product Name: N-(2,2,2-trifluoroethyl)-2-propanamine hydrochloride
• CAS No: 195447-36-0
• MF: C₅H₁₁ClF₃N
• MW: 177.595751047134
• CID: 2858766
• PubChem ID: 42919627
• Update Time: 2025-04-21

N-(2,2,2-trifluoroethyl)-2-propanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2,2,2-trifluoroethyl)-2-propanamine hydrochloride
• EN300-40498
• 195447-36-0
• N-(2,2,2-TRIFLUOROETHYL)PROPAN-2-AMINE HCL
• AT25454
• Z425640206
• N-(2,2,2-trifluoroethyl)propan-2-amine hydrochloride
• N-(2,2,2-trifluoroethyl)propan-2-amine;hydrochloride
• AKOS027426816
• N-(2,2,2-trifluoroethyl)propan-2-aminehydrochloride
• 835-702-3
• (propan-2-yl)(2,2,2-trifluoroethyl)amine hydrochloride
• SY178354
• ISOPROPYL(2,2,2-TRIFLUOROETHYL)AMINE HYDROCHLORIDE
• CS-0449095
• MFCD11505614

• MDL： MFCD11505614
• Inchi： 1S/C5H10F3N.ClH/c1-4(2)9-3-5(6,7)8;/h4,9H,3H2,1-2H3;1H
• InChI Key： VQAZPTBGSYJYCL-UHFFFAOYSA-N
• SMILES： Cl.FC(CNC(C)C)(F)F

Computed Properties

• Exact Mass: 177.053
• Monoisotopic Mass: 177.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 76.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2

Experimental Properties

• Melting Point: 214-216 °C

N-(2,2,2-trifluoroethyl)-2-propanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)